Cas no 106294-60-4 (Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexaflouorophosphate)

• Product Name: Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexaflouorophosphate
• CAS No: 106294-60-4
• MF: C₃₂H₂₄F₆IrN₄P
• MW: 801.740943908691
• MDL: MFCD28976160
• CID: 2086206
• PubChem ID: 253661417
• Update Time: 2025-07-14

Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexaflouorophosphate Chemical and Physical Properties

Names and Identifiers

• Iridium ((2,2'-Bipyridine-N,N')bis[2-(2-pyridinyl)phenyl-C,N] Hexaflouorophosphate
• (2,2'-Bipyridine)bis(2-phenylpyridinato)iridium(III) Hexafluorophosphate
• iridium(3+):2-phenylpyridine:2-pyridin-2-ylpyridine:hexafluorophosphate
• Iridium(3+);2-phenylpyridine;2-pyridin-2-ylpyridine;hexafluorophosphate
• (2,2'-Bipyridine)bis[2-pyridinyl-kN)phenyl-kC]iridium(III) hexafluorophosphate, 99%
• [Ir(ppy)2(bpy)]PF6
• (2,2'-Bipyridine)bis(2-phenylpyridinato)iridium(III) Hexafluorophosphate >(2,2'-Bipyridine)bis[2-pyridinyL
• -kC]iridium(III) hexafL
• -kN)phenyL
• Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexaflouorophosphate

• MDL： MFCD28976160
• Inchi： 1S/2C11H8N.C10H8N2.F6P.Ir/c2*1-2-6-10(7-3-1)11-8-4-5-9-12-11;1-3-7-11-9(5-1)10-6-2-4-8-12-10;1-7(2,3,4,5)6;/h2*1-6,8-9H;1-8H;;/q2*-1;;-1;+3
• InChI Key： RJJGJTKSOSSNNL-UHFFFAOYSA-N
• SMILES： [Ir+3].[P-](F)(F)(F)(F)(F)F.N1=C([H])C([H])=C([H])C([H])=C1C1=C([H])C([H])=C([H])C([H])=[C-]1.N1=C([H])C([H])=C([H])C([H])=C1C1=C([H])C([H])=C([H])C([H])=[C-]1.N1=C([H])C([H])=C([H])C([H])=C1C1=C([H])C([H])=C([H])C([H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 711
• Topological Polar Surface Area: 51.6

Experimental Properties

• Melting Point: 250°C(lit.)
• λmax: 255(CH3CN)(lit.)

Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexaflouorophosphate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexaflouorophosphate

Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate (CAS No. 106294-60-4)

Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate (CAS No. 106294-60-4) is a highly specialized compound that has garnered significant attention in the fields of inorganic chemistry, catalysis, and materials science. This compound, often referred to as an iridium complex, is characterized by its unique structure and exceptional properties, making it a valuable component in various advanced applications.

The molecular structure of Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate is composed of an iridium center coordinated with two bipyridine ligands and two 2-(2-pyridinyl)phenyl ligands. The hexafluorophosphate counterion further stabilizes the complex, contributing to its remarkable stability and reactivity. This intricate arrangement provides a robust platform for a wide range of chemical reactions and processes.

In recent years, the study of iridium complexes has been a focal point in the development of homogeneous catalysts for various organic transformations. These complexes are known for their ability to facilitate reactions with high efficiency and selectivity. For instance, Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate has been extensively used in the field of homogeneous catalysis for hydrogenation reactions, particularly in the reduction of unsaturated organic compounds such as alkenes and alkynes. The unique electronic properties of the iridium center and the stabilizing effect of the ligands enable this complex to act as an efficient catalyst under mild conditions.

Beyond catalysis, Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate has also found applications in the field of photovoltaics and light-emitting diodes (LEDs). The strong luminescent properties of iridium complexes make them ideal candidates for use in organic light-emitting diodes (OLEDs). Recent research has demonstrated that this specific iridium complex can significantly enhance the efficiency and stability of OLED devices, leading to improved performance and longer operational lifetimes.

The synthesis of Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate typically involves a multi-step process that requires precise control over reaction conditions. The initial step often involves the formation of the bipyridine and 2-(2-pyridinyl)phenyl ligands, followed by their coordination to the iridium center. The final step involves the addition of the hexafluorophosphate counterion to complete the complex. This synthesis process is well-documented in the literature and can be adapted to produce high-purity compounds suitable for various applications.

The physical and chemical properties of Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate have been extensively studied using a variety of analytical techniques. Spectroscopic methods such as UV-Vis spectroscopy, NMR spectroscopy, and X-ray crystallography have provided valuable insights into its molecular structure and electronic properties. These studies have confirmed the stability and reactivity of this complex under different conditions, further validating its potential for practical applications.

In addition to its use in catalysis and photovoltaics, Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate has also shown promise in other areas such as sensing and imaging. The luminescent properties of this complex make it a suitable candidate for developing sensors that can detect specific analytes with high sensitivity and selectivity. Research in this area is ongoing, with potential applications ranging from environmental monitoring to medical diagnostics.

The ongoing research into iridium complexes continues to uncover new possibilities for their use in various scientific and technological fields. As our understanding of these compounds deepens, it is likely that we will see even more innovative applications emerge. For example, recent studies have explored the use of iridium complexes in energy storage systems, where their unique electronic properties could potentially enhance the performance of batteries and other energy storage devices.

In conclusion, Iridium ((2,2'-Bipyridine-N,N')bis2-(2-pyridinyl)phenyl-C,N Hexafluorophosphate (CAS No. 106294-60-4) is a versatile compound with a wide range of applications in catalysis, photovoltaics, sensing, and imaging. Its unique molecular structure and exceptional properties make it a valuable tool for researchers and scientists working at the forefront of chemical innovation. As research in this area continues to advance, it is clear that this iridium complex will play an increasingly important role in shaping the future of chemistry and materials science.